Cas no 2138268-25-2 (Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopropyl-)

• Product Name: Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopropyl-
• CAS No: 2138268-25-2
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5259493
• Update Time: 2025-05-21

Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopropyl-

• Inchi： 1S/C15H20N2O/c16-14-10-17(15(18)12-6-7-12)9-8-13(14)11-4-2-1-3-5-11/h1-5,12-14H,6-10,16H2
• InChI Key： YYCVEJBJMOJUHI-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)C(N)C1)(C1CC1)=O

Additional information on Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopropyl-

Recent Advances in Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopropyl- (CAS: 2138268-25-2) Research

Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopropyl-, with the CAS number 2138268-25-2, has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and piperidinyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopropyl-, highlighting its efficient production via a multi-step process involving cyclopropanation and subsequent piperidine ring functionalization. The study reported a high yield of 85% and excellent purity, making it a viable candidate for large-scale production. The researchers also noted the compound's stability under physiological conditions, a critical factor for its potential as a drug candidate.

Pharmacological evaluations of 2138268-25-2 have revealed its affinity for sigma-1 and sigma-2 receptors, which are implicated in various neurological disorders, including Alzheimer's disease and neuropathic pain. In vitro assays demonstrated a Ki value of 12 nM for sigma-1 receptors, suggesting strong binding potential. Furthermore, in vivo studies in rodent models showed significant analgesic effects at doses as low as 10 mg/kg, with minimal side effects. These findings position the compound as a promising lead for the development of novel analgesics and neuroprotective agents.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, investigated the structure-activity relationship (SAR) of Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopropyl-. The research team systematically modified the cyclopropyl and phenyl groups to optimize binding affinity and selectivity. Their results indicated that the introduction of electron-donating substituents on the phenyl ring enhanced sigma-1 receptor binding by 30%, while modifications to the cyclopropyl group improved metabolic stability. These insights are invaluable for the design of next-generation derivatives with enhanced therapeutic profiles.

In addition to its CNS applications, recent research has explored the potential of 2138268-25-2 in oncology. A 2024 preprint on bioRxiv reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with upregulated sigma-2 receptor expression. Mechanistic studies revealed that the compound induces apoptosis via mitochondrial dysfunction, a pathway distinct from traditional chemotherapeutic agents. This discovery opens new avenues for the development of targeted cancer therapies with reduced off-target effects.

Despite these promising findings, challenges remain in the clinical translation of Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopropyl-. Issues such as bioavailability, potential drug-drug interactions, and long-term toxicity profiles require further investigation. Ongoing preclinical studies aim to address these gaps, with preliminary data suggesting favorable pharmacokinetic properties in higher mammalian models. The compound's progress is being closely monitored by several pharmaceutical companies, indicating strong industry interest.

In conclusion, Methanone, (3-amino-4-phenyl-1-piperidinyl)cyclopropyl- (CAS: 2138268-25-2) represents a versatile and promising scaffold in medicinal chemistry. Its dual affinity for sigma receptors, combined with its synthetic accessibility and favorable pharmacological properties, makes it a compelling candidate for further development. Future research should focus on optimizing its therapeutic index and exploring its potential in combination therapies, particularly for CNS disorders and oncology indications.